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Compound of Interest

Compound Name:
Chlorotris(triphenylphosphine)cop

per(I)&

Cat. No.: B12321343

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of

chlorotris(triphenylphosphine)copper(I), a versatile coordination complex with significant

applications in synthetic chemistry and emerging potential in medicinal chemistry. This

document details its chemical identifiers, structural and spectroscopic properties, a detailed

synthesis protocol, and its application in Atom Transfer Radical Polymerization (ATRP).

Core Identifiers and Physicochemical Properties
Chlorotris(triphenylphosphine)copper(I) is a white, crystalline solid. The key identifiers and

physicochemical properties of the compound are summarized in the table below for easy

reference.
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Identifier Value

CAS Number 15709-76-9

Molecular Formula C₅₄H₄₅ClCuP₃

Molecular Weight 885.86 g/mol

IUPAC Name chlorocopper;tris(triphenylphosphane)

InChI Key BEENOGKCXKWOBB-UHFFFAOYSA-M

SMILES
C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=C

C=C3...

Melting Point 175 °C (decomposition)

PubChem CID 11764452

Structural and Spectroscopic Data
The copper(I) center in chlorotris(triphenylphosphine)copper(I) adopts a pseudo-tetrahedral

geometry, coordinated to one chloride ligand and three triphenylphosphine ligands. The bulky

triphenylphosphine ligands play a crucial role in stabilizing the copper(I) center.

Crystallographic Data
Single-crystal X-ray diffraction studies have provided detailed insights into the molecular

structure. The coordination geometry can be influenced by the presence of solvent molecules

in the crystal lattice.

Parameter Value Reference

Cu-P Bond Length (avg) 2.354(8) Å

P-Cu-P Bond Angle (avg) 110.1(6)°

P-Cu-Cl Bond Angle (avg) 108.8(6)°

Spectroscopic Characterization
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Spectroscopic techniques are essential for confirming the identity and purity of the complex.

Technique Key Observations

³¹P CP/MAS NMR

Solid-state ³¹P NMR is a powerful tool for

probing the coordination environment of the

phosphorus ligands.

Infrared (IR) Spectroscopy

The IR spectrum is dominated by the vibrational

modes of the triphenylphosphine ligands, with a

characteristic P-C stretching vibration around

1100 cm⁻¹.

UV-Vis Spectroscopy

In chloroform, the complex exhibits absorption

bands around 239 nm and 259 nm, which are

attributed to intra-ligand (π-π*) transitions of the

triphenylphosphine ligands.

Experimental Protocols
Synthesis of Chlorotris(triphenylphosphine)copper(I)
This protocol describes the direct reaction of copper(I) chloride with triphenylphosphine.

Materials:

Copper(I) chloride (CuCl)

Triphenylphosphine (PPh₃)

Ethanol or Acetonitrile

Diethyl ether

Schlenk flask and other standard glassware

Magnetic stirrer

Inert atmosphere (Nitrogen or Argon)
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Procedure:

Under an inert atmosphere, add copper(I) chloride to a Schlenk flask equipped with a

magnetic stir bar.

Add a solution of at least three molar equivalents of triphenylphosphine dissolved in ethanol

or acetonitrile.

Stir the mixture at room temperature. The reaction can be gently heated to facilitate the

dissolution of copper(I) chloride as the complex forms.

Continue stirring for several hours until the reaction is complete, which is often indicated by

the formation of a clear solution or a fine white precipitate of the product.

Cool the mixture to room temperature.

Precipitate the product by adding diethyl ether.

Collect the white crystalline product by filtration under an inert atmosphere.

Wash the product several times with diethyl ether to remove any unreacted

triphenylphosphine.

Dry the final product under vacuum.
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Synthesis Workflow

Starting Materials
(CuCl, PPh₃, Solvent)

Reaction in Schlenk Flask
(Inert Atmosphere, Stirring)

Precipitation
(Addition of Diethyl Ether)

Filtration and Washing

Drying Under Vacuum

Chlorotris(triphenylphosphine)copper(I)

Click to download full resolution via product page

Synthesis workflow for chlorotris(triphenylphosphine)copper(I).

Applications in Catalysis: Atom Transfer Radical
Polymerization (ATRP)
Chlorotris(triphenylphosphine)copper(I) is a highly effective catalyst for Atom Transfer Radical

Polymerization (ATRP), a controlled/"living" radical polymerization technique that allows for the

synthesis of polymers with well-defined molecular weights and low polydispersity.
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In ATRP, the copper(I) complex acts as an activator, reversibly abstracting a halogen atom from

a dormant polymer chain to generate a radical that initiates polymerization. The

triphenylphosphine ligands are crucial for stabilizing the copper(I) center and modulating its

reactivity.

ATRP Catalytic Cycle

Cu(I)Cl(PPh₃)₃
(Activator)

Cu(II)Cl₂(PPh₃)₃
(Deactivator)

k_act
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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